N-benzyl-2-[3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl]acetamide

• IUPAC Name: N-benzyl-2-[3-cyano-4-(methoxymethyl)-6-methyl-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C18H19N3O3/c1-13-8-15(12-24-2)16(9-19)18(23)21(13)11-17(22)20-10-14-6-4-3-5-7-14/h3-8H,10-12H2,1-2H3,(H,20,22)
• InChI Key: IORNCEPPAFLWJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CC(=O)NCC2=CC=CC=C2)C#N)COC
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

N-benzyl-2-[3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl]acetamide, also known as Compound 1, is a synthetic compound that has shown potential in various scientific research applications. The compound is of interest due to its unique chemical structure and potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-benzyl-2-[3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl]acetamide 1 is not fully understood. However, it has been suggested that this compound 1 may work by inhibiting key enzymes or proteins involved in various cellular processes. For example, in cancer cells, this compound 1 may inhibit the activity of enzymes involved in cell division and proliferation, leading to cell death. In infectious disease research, this compound 1 may inhibit the activity of enzymes or proteins involved in the replication of viruses or bacteria.
Biochemical and Physiological Effects:
This compound 1 has been shown to have various biochemical and physiological effects. In cancer research, this compound 1 has been shown to induce apoptosis and inhibit cell proliferation. In neuroscience, this compound 1 has been shown to have neuroprotective effects and improve cognitive function. In infectious disease research, this compound 1 has been shown to have antimicrobial properties against various bacteria and viruses.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-[3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl]acetamide 1 in lab experiments is its unique chemical structure, which may provide new insights into various cellular processes. Additionally, this compound 1 has shown potential in various scientific research applications, making it a versatile compound for researchers. However, one limitation of using this compound 1 in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for research on N-benzyl-2-[3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl]acetamide 1. One direction is to further investigate the mechanism of action of this compound 1, which may provide new insights into various cellular processes. Another direction is to explore the potential therapeutic applications of this compound 1, particularly in cancer research, neuroscience, and infectious disease research. Additionally, further optimization of the synthesis method may lead to a more cost-effective and scalable production of this compound 1, making it more accessible to researchers.
In conclusion, this compound 1 is a synthetic compound with unique chemical structure and potential therapeutic properties. Its versatility has made it a promising compound for various scientific research applications. Further research on the synthesis method, mechanism of action, and potential therapeutic applications of this compound 1 may lead to new insights and advancements in the field of biomedical research.

Scientific Research Applications

N-benzyl-2-[3-cyano-4-(methoxymethyl)-6-methyl-2-oxo-1(2H)-pyridinyl]acetamide 1 has shown potential in various scientific research applications, including cancer research, neuroscience, and infectious disease research. In cancer research, this compound 1 has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, this compound 1 has been shown to have neuroprotective effects and improve cognitive function. In infectious disease research, this compound 1 has been shown to have antimicrobial properties against various bacteria and viruses.